Cas no 1805446-70-1 (3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine
• CAS No: 1805446-70-1
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4887427
• Update Time: 2025-08-03

3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine

• Inchi： 1S/C7H6F2N2O4/c1-15-5-3(11(13)14)2-10-7(12)4(5)6(8)9/h2,6H,1H3,(H,10,12)
• InChI Key： CSJOCEJSBLCTPG-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1OC)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 0.1
• Topological Polar Surface Area: 84.2

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine

3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine: A Comprehensive Overview

3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine, also known by its CAS number 1805446-70-1, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methoxy group, and a nitro group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it an interesting subject of study for researchers.

The molecular structure of 3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine is particularly notable for its substitution pattern on the pyridine ring. The presence of multiple electron-withdrawing groups, such as the nitro and hydroxyl groups, significantly influences the electronic properties of the molecule. This makes it a valuable compound in the development of new materials and pharmaceuticals. Recent studies have highlighted its potential in drug design, particularly in the creation of compounds with anti-inflammatory and antioxidant properties.

One of the most recent advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, the nitro group on the pyridine ring can be reduced to form an amino group, which is a common motif in many pharmaceutical agents. This transformation not only enhances the compound's bioavailability but also broadens its potential therapeutic applications.

In addition to its medicinal applications, 3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine has also been studied for its electronic properties. The presence of electron-withdrawing groups on the pyridine ring makes it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors, where it has shown potential for improving device performance due to its high electron affinity.

The synthesis of this compound is another area that has garnered significant attention from chemists. Traditional methods involve multi-step reactions that often require harsh conditions and expensive reagents. However, recent breakthroughs have led to the development of more efficient and cost-effective synthetic routes. For example, researchers have successfully employed microwave-assisted synthesis to streamline the production process, significantly reducing reaction times while maintaining product purity.

The physical properties of 3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine are equally intriguing. Its solubility in various solvents and thermal stability make it suitable for a wide range of applications. Studies have shown that the compound exhibits good stability under normal storage conditions, which is advantageous for its use in both laboratory settings and industrial applications.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-methoxy-5-nitropyridine (CAS No.: 1805446-70-1) is a versatile compound with immense potential across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial fields.